molecular formula C11H18O4 B8327914 Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate CAS No. 828270-99-1

Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate

Cat. No.: B8327914
CAS No.: 828270-99-1
M. Wt: 214.26 g/mol
InChI Key: RFRZODSIYXTVQR-UHFFFAOYSA-N
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Description

Dimethyl 4-Methyl-cyclohexane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

828270-99-1

Molecular Formula

C11H18O4

Molecular Weight

214.26 g/mol

IUPAC Name

dimethyl 4-methylcyclohexane-1,1-dicarboxylate

InChI

InChI=1S/C11H18O4/c1-8-4-6-11(7-5-8,9(12)14-2)10(13)15-3/h8H,4-7H2,1-3H3

InChI Key

RFRZODSIYXTVQR-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(CC1)(C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 4-methylcyclohexane carboxylic acid (6.5 g, 41.6 mmol) in THF (15 mL) was added dropwise to a solution of lithium diisopropylamine (6.75 g, 62.4 mmol) in THF (60 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (5.9 g, 62.4 mmol) in THF (15 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (100 mL). THF was removed in vacuo and the aqueous residue was extracted with dichloromethane (100 mL×3). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a clear colorless liquid (4.79 g, 54%). MH+215.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
6.75 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
5.9 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Yield
54%

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